Cas no 1361553-53-8 (4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine)

4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine is a specialized heterocyclic compound featuring a pyridine core substituted with methoxy, trifluoromethyl, and a 3,4,5-trichlorophenyl group. Its unique structure imparts distinct electronic and steric properties, making it valuable in agrochemical and pharmaceutical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the trichlorophenyl moiety contributes to strong binding interactions with biological targets. The methoxy substituent further modulates reactivity and solubility. This compound is particularly useful as an intermediate in the synthesis of advanced active ingredients, offering potential applications in crop protection and drug development. Its well-defined molecular architecture allows for precise modifications to optimize performance in target-specific applications.

4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine structure

1361553-53-8 structure

Product Name:4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine

CAS No:1361553-53-8

MF:C₁₃H₇Cl₃F₃NO

MW:356.554991006851

CID:4967846

Update Time:2025-05-22

4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine
- Inchi： 1S/C13H7Cl3F3NO/c1-21-9-2-3-20-12(13(17,18)19)10(9)6-4-7(14)11(16)8(15)5-6/h2-5H,1H3
- InChI Key： JMDGGCBGEFMSQK-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C=1)C1=C(C=CN=C1C(F)(F)F)OC)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 346
XLogP3: 5.3
Topological Polar Surface Area: 22.1

4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013029907-250mg	4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine	1361553-53-8	97%	250mg	504.00 USD	2021-06-22
Alichem	A013029907-500mg	4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine	1361553-53-8	97%	500mg	806.85 USD	2021-06-22
Alichem	A013029907-1g	4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine	1361553-53-8	97%	1g	1,519.80 USD	2021-06-22

4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine Related Literature

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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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4. Acenaphthenic hopanoids, a novel series of aromatised

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Additional information on 4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361553-53-8)

The compound 4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361553-53-8) is a specialized pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This molecule features a unique combination of methoxy, trichlorophenyl, and trifluoromethyl groups, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its structural complexity and versatility in synthetic chemistry.

One of the key reasons for the growing interest in 4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine is its potential role in the development of novel crop protection agents. With the global demand for sustainable agriculture on the rise, compounds like this are being explored for their efficacy in pest and disease management. The presence of the trifluoromethyl group, in particular, is known to enhance the biological activity of many agrochemicals, making this compound a promising candidate for further study.

In addition to its agricultural applications, CAS No. 1361553-53-8 is also being investigated for its potential in medicinal chemistry. The pyridine core is a common scaffold in many pharmaceuticals, and the introduction of methoxy and trichlorophenyl substituents could lead to new drug candidates with improved pharmacokinetic properties. Researchers are particularly interested in how these modifications might influence the compound's interaction with biological targets.

The synthesis of 4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are typically employed to characterize the compound and ensure its structural integrity. These methods are critical for maintaining the quality standards required in both research and industrial settings.

Environmental and safety considerations are also paramount when working with CAS No. 1361553-53-8. While the compound is not classified as hazardous under current regulations, proper handling and disposal protocols must be followed to minimize any potential risks. This aligns with the broader industry trend toward greener chemistry practices and sustainable manufacturing processes.

From a commercial perspective, the demand for 4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine is expected to grow as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of researchers and developers in various fields. Its unique structure and potential uses make it a valuable addition to the toolkit of modern chemists.

In summary, 4-Methoxy-3-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361553-53-8) represents a fascinating area of study with broad implications for agriculture, medicine, and materials science. Its intricate design and functional groups offer numerous opportunities for innovation, making it a compound worth watching in the coming years.